2-chloro-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

• IUPAC Name: 2-chloro-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C25H20ClNO5/c1-14-17-10-8-15(27-25(29)18-6-4-5-7-20(18)26)12-22(17)32-24(14)23(28)19-13-16(30-2)9-11-21(19)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key: XGELWLMWFXBUSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C25H20ClNO5
• Molecular Weight: 449.9 g/mol
• CAS No.: 929471-12-5

Description

Molecular Structure Analysis

The molecular structure of “2-chloro-N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide” can be represented by the IUPAC Standard InChI: InChI=1S/C15H14ClNO3/c1-19-10-7-8-14 (20-2)13 (9-10)17-15 (18)11-5-3-4-6-12 (11)16/h3-9H,1-2H3, (H,17,18).

Scientific Research Applications

Synthesis of Benzofuran Derivatives

Benzofuran compounds, including those similar to the chemical structure , have been synthesized for various purposes, including the development of new heterocyclic compounds with potential biological activities. For instance, novel benzofuran derivatives have been synthesized with anti-inflammatory and analgesic properties. These compounds were tested as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing significant analgesic and anti-inflammatory activities (A. Abu-Hashem et al., 2020).

Biological Activities

Research into benzofuran derivatives extends to their potential antimicrobial and antitumor activities. For instance, compounds derived from the mangrove endophytic fungus Nigrospora sp. showed moderate antitumor and antimicrobial activities, highlighting the potential of benzofuran derivatives in therapeutic applications (X. Xia et al., 2011).

Synthesis Techniques

Advancements in synthesis techniques for benzofuran derivatives have also been reported, offering efficient pathways to create these compounds. For example, a straightforward synthesis method for dihydrobenzofurans was developed, involving the insertion of arynes into formamides followed by trapping with zinc enolates of α-chlorinated methines, leading to benzofurans upon further reaction steps (Eito Yoshioka et al., 2013).

Chemical Structure and Properties

The crystal structure and chemical properties of similar benzofuran compounds have been studied, revealing insights into their molecular configurations and potential interactions. For instance, the crystal structure of methyl 2-(5-chloro-3-methylsulfinyl-1-benzofuran-2-yl)acetate was analyzed, showing the stabilization of the crystal structure by aromatic π–π interactions and hydrogen bonds (Hong Dae Choi et al., 2009).